Cas no 1260650-54-1 (3-(2-chloro-5-nitrophenyl)pyrrolidine)

• Product Name: 3-(2-chloro-5-nitrophenyl)pyrrolidine
• CAS No: 1260650-54-1
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6325794
• PubChem ID: 129953892
• Update Time: 2025-06-08

3-(2-chloro-5-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)pyrrolidine
• 1260650-54-1
• SCHEMBL22609007
• EN300-1966396

• Inchi： 1S/C10H11ClN2O2/c11-10-2-1-8(13(14)15)5-9(10)7-3-4-12-6-7/h1-2,5,7,12H,3-4,6H2
• InChI Key： MBDMWKNISBUFRI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-chloro-5-nitrophenyl)pyrrolidine

Introduction to 3-(2-chloro-5-nitrophenyl)pyrrolidine (CAS No. 1260650-54-1) in Modern Chemical and Pharmaceutical Research

3-(2-chloro-5-nitrophenyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260650-54-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic amine has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for developing novel therapeutic agents. The presence of both chloro and nitro substituents on the phenyl ring enhances its reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological properties.

The compound's pyrrolidine moiety contributes to its potential biological activity by introducing a nitrogen-rich environment that can interact with various biological targets. This structural feature is particularly relevant in the design of kinase inhibitors, which are widely studied for their role in cancer therapy. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in developing small-molecule inhibitors that can modulate enzyme activity with high selectivity.

In the context of drug discovery, 3-(2-chloro-5-nitrophenyl)pyrrolidine has been explored as a precursor for synthesizing more complex molecules. The chloro and nitro groups serve as reactive handles for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is crucial for optimizing drug candidates, as it enables researchers to balance potency, selectivity, and pharmacokinetic profiles.

Recent studies have demonstrated the compound's utility in developing inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By designing molecules that can disrupt or modulate these interactions, researchers aim to develop novel therapeutic strategies. 3-(2-chloro-5-nitrophenyl)pyrrolidine has shown promise in this regard, with preliminary studies suggesting its ability to interact with specific PPIs without significant off-target effects.

The synthesis of 3-(2-chloro-5-nitrophenyl)pyrrolidine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The chlorination and nitration of the phenyl ring are key steps in its preparation, requiring careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. Such improvements are essential for large-scale production and commercialization of pharmaceutical intermediates.

From a computational chemistry perspective, 3-(2-chloro-5-nitrophenyl)pyrrolidine has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its binding modes with biological targets and predict its pharmacological effects. High-throughput virtual screening (HTVS) has been particularly useful in identifying potential drug candidates from large libraries of compounds. The integration of machine learning algorithms has enhanced the accuracy of these predictions, enabling researchers to prioritize promising molecules for experimental validation.

The compound's potential applications extend beyond oncology into other therapeutic areas such as neurology and infectious diseases. For instance, its structural motif is reminiscent of known antiviral agents, suggesting its possible use in developing treatments against RNA viruses. Additionally, the nitrogen-rich pyrrolidine ring can serve as a scaffold for GABA receptor modulators, which are being explored for treating neurological disorders like epilepsy and anxiety.

In conclusion, 3-(2-chloro-5-nitrophenyl)pyrrolidine (CAS No. 1260650-54-1) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups and heterocyclic core makes it a versatile intermediate for synthesizing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.